Cas no 876715-79-6 (3,4,7-Trimethyl-1H-indole-2-carboxylic acid)

• Product Name: 3,4,7-Trimethyl-1H-indole-2-carboxylic acid
• CAS No: 876715-79-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD06755895
• CID: 1003260
• PubChem ID: 3159612
• Update Time: 2025-04-20

3,4,7-Trimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,7-Trimethyl-1H-indole-2-carboxylic acid
• CHEMBRDG-BB 4004393
• 3,4,7-trimethyl-1H-indole-2-carboxylic acid(SALTDATA: FREE)
• 3,4,7-Trimethyl-1H-indole-2-carboxylic acid, AldrichCPR
• NTLCTUIGGRCPPO-UHFFFAOYSA-N
• SCHEMBL3599703
• EN300-139345
• FT-0745787
• BS-36922
• 876715-79-6
• MFCD06755895
• CS-0326158
• 3,4,7-trimethyl 1H-indole-2-carboxylic acid
• AKOS000303326
• DTXSID60390196
• BKB71579
• 3,4,7-TRIMETHYL-1H-INDOLE-2-CARBOXYLICACID
• DB-028486

• MDL： MFCD06755895
• Inchi： 1S/C12H13NO2/c1-6-4-5-7(2)10-9(6)8(3)11(13-10)12(14)15/h4-5,13H,1-3H3,(H,14,15)
• InChI Key： NTLCTUIGGRCPPO-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C2C(C)=CC=C(C)C=2N1)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 83.3±14.9 °C
• PSA: 53.09000
• LogP: 2.79130

3,4,7-Trimethyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃